molecular formula C13H13NO4 B8554919 N-{[5-(3,4-Dimethoxyphenyl)furan-2-yl]methylidene}hydroxylamine CAS No. 62858-72-4

N-{[5-(3,4-Dimethoxyphenyl)furan-2-yl]methylidene}hydroxylamine

Cat. No.: B8554919
CAS No.: 62858-72-4
M. Wt: 247.25 g/mol
InChI Key: WSEPMLJYKJCYSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{[5-(3,4-Dimethoxyphenyl)furan-2-yl]methylidene}hydroxylamine is a useful research compound. Its molecular formula is C13H13NO4 and its molecular weight is 247.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

62858-72-4

Molecular Formula

C13H13NO4

Molecular Weight

247.25 g/mol

IUPAC Name

N-[[5-(3,4-dimethoxyphenyl)furan-2-yl]methylidene]hydroxylamine

InChI

InChI=1S/C13H13NO4/c1-16-12-5-3-9(7-13(12)17-2)11-6-4-10(18-11)8-14-15/h3-8,15H,1-2H3

InChI Key

WSEPMLJYKJCYSX-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C2=CC=C(O2)C=NO)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-(3,4-Dimethoxyphenyl)furaldehyde (100 g, 0.43 mole), hydroxylamine hydrochloride (59.9 g, 0.86 mole) and anhydrous sodium acetate (70.69 g) was treated with solution of water (150 ml) in SDA #32 (2200 ml). The reaction mixture was heated at reflux for 6 hours. The mixture was filtered hot and the filtrate chilled. The intermediate was collected and used without further purification in Part B; 38 g (36%), m.p. 148°.
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
59.9 g
Type
reactant
Reaction Step One
Quantity
70.69 g
Type
reactant
Reaction Step One
[Compound]
Name
#32
Quantity
2200 mL
Type
solvent
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.